NPE-caged-HPTS
NPE-caged-HPTS
NPE-caged-HPTS is a caged fluorescent pH indicator, rapidly releasing the fluorophore HPTS (pKa 7.25) upon two-photon excitation (>3000 s-1).
Brand Name:
Vulcanchem
CAS No.:
223759-19-1
VCID:
VC1563832
InChI:
InChI=1S/C24H17NO12S3.3Na/c1-12(13-4-2-3-5-18(13)25(26)27)37-19-10-20(38(28,29)30)15-8-9-17-22(40(34,35)36)11-21(39(31,32)33)16-7-6-14(19)23(15)24(16)17;;;/h2-12H,1H3,(H,28,29,30)(H,31,32,33)(H,34,35,36);;;/q;3*+1/p-3
SMILES:
CC(C1=CC=CC=C1[N+](=O)[O-])OC2=CC(=C3C=CC4=C(C=C(C5=C4C3=C2C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C24H14NNa3O12S3
Molecular Weight:
673.5203
NPE-caged-HPTS
CAS No.: 223759-19-1
Cat. No.: VC1563832
Molecular Formula: C24H14NNa3O12S3
Molecular Weight: 673.5203
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NPE-caged-HPTS is a caged fluorescent pH indicator, rapidly releasing the fluorophore HPTS (pKa 7.25) upon two-photon excitation (>3000 s-1). |
|---|---|
| CAS No. | 223759-19-1 |
| Molecular Formula | C24H14NNa3O12S3 |
| Molecular Weight | 673.5203 |
| IUPAC Name | trisodium;8-[1-(2-nitrophenyl)ethoxy]pyrene-1,3,6-trisulfonate |
| Standard InChI | InChI=1S/C24H17NO12S3.3Na/c1-12(13-4-2-3-5-18(13)25(26)27)37-19-10-20(38(28,29)30)15-8-9-17-22(40(34,35)36)11-21(39(31,32)33)16-7-6-14(19)23(15)24(16)17;;;/h2-12H,1H3,(H,28,29,30)(H,31,32,33)(H,34,35,36);;;/q;3*+1/p-3 |
| Standard InChI Key | CRGABPHUJQWBOR-UHFFFAOYSA-K |
| SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OC2=CC(=C3C=CC4=C(C=C(C5=C4C3=C2C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+] |
| Appearance | Solid powder |
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